3-(4-Bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole

• IUPAC Name: 3-(4-bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H14BrClN4O/c18-12-5-1-11(2-6-12)16-20-17(24-23-16)15-9-14(21-22-15)10-3-7-13(19)8-4-10/h1-8,14-15,21-22H,9H2
• InChI Key: GRRPRVHACRGQBG-UHFFFAOYSA-N
• Canonical SMILES: C1C(NNC1C2=NC(=NO2)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H14BrClN4O
• Molecular Weight: 405.7 g/mol
• CAS No.: 1238274-59-3

Description

3-(4-Bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C17H10BrClN4O and its molecular weight is 401.65. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activity

A study by Li et al. (2013) focused on synthesizing a series of anthranilic diamides analogs containing 1,2,4- or 1,3,4-oxadiazole rings, including a compound with a structure similar to the chemical . They found that these compounds, particularly one closely related to 3-(4-Bromophenyl)-5-[5-(4-chlorophenyl)pyrazolidin-3-yl]-1,2,4-oxadiazole, displayed significant larvicidal activities against Plutella xylostella and some activity against Spodoptera exigua, suggesting potential insecticidal applications (Li et al., 2013).

Antifungal and Antitubercular Properties

Research by Horrocks et al. (2013) synthesized 3-(4-Chlorophenyl)-4-substituted pyrazole derivatives and tested them for antifungal activity. They found that some compounds exhibited significant antifungal activity against various pathogenic strains of fungi and also showed activity against the Mycobacterium tuberculosis H37Rv strain. This suggests the potential of similar compounds, like the this compound, in treating fungal infections and tuberculosis (Horrocks et al., 2013).

Antiviral Activity

In a study conducted by Flefel et al. (2012), derivatives of a similar compound, including those with oxadiazole structures, were synthesized and tested for anti-avian influenza virus activity. They found promising antiviral activity against the H5N1 virus, indicating potential applications in treating viral infections (Flefel et al., 2012).

Anti-Cancer Properties

The study by Jin (2014) designed and synthesized pyrazole derivatives containing 1,3,4-oxadiazole, similar to the chemical . They evaluated these compounds for in vitro anti-tumor activities and found that certain derivatives exhibited significant inhibition against Hep G2 (a liver cancer cell line), suggesting potential applications in cancer treatment (Jin, 2014).